Cas no 90643-88-2 (Benzenesulfonamide, 4-methoxy-3,5-dimethyl-)

• Product Name: Benzenesulfonamide, 4-methoxy-3,5-dimethyl-
• CAS No: 90643-88-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 4303345
• PubChem ID: 18962059
• Update Time: 2025-09-20

Benzenesulfonamide, 4-methoxy-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-3,5-dimethyl-
• CS-0244099
• 4-Methoxy-3,5-dimethylbenzenesulfonamide
• 3,5-Dimethyl-4-methoxybenzene sulfonamide
• SCHEMBL9480049
• DTXSID501274704
• 90643-88-2
• AKOS009345977
• DTXCID301705254
• 4-Methoxy-3,5-dimethylbenzene-1-sulfonamide
• 840-815-6
• QDA64388
• SB79455
• EN300-271847

• MDL： MFCD11213109
• Inchi： 1S/C9H13NO3S/c1-6-4-8(14(10,11)12)5-7(2)9(6)13-3/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： OGEFGTMOYPDNEG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445Da
• Monoisotopic Mass: 215.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide, 4-methoxy-3,5-dimethyl-

Benzenesulfonamide, 4-methoxy-3,5-dimethyl-

The compound with CAS No. 90643-88-2, commonly referred to as Benzenesulfonamide, 4-methoxy-3,5-dimethyl-, is a significant chemical entity in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with methoxy and dimethyl groups. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of Benzenesulfonamide, 4-methoxy-3,5-dimethyl- as a versatile building block in medicinal chemistry. Its ability to act as a bioisostere or a pharmacophore mimic has made it valuable in drug design. Researchers have explored its role in modulating enzyme activity and receptor binding, particularly in the context of developing novel therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

The synthesis of Benzenesulfonamide, 4-methoxy-3,5-dimethyl- involves multi-step processes that often utilize advanced catalytic systems. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have enabled more efficient routes to this compound. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

In terms of applications, Benzenesulfonamide, 4-methoxy-3,5-dimethyl- has found utility in various fields beyond pharmaceuticals. It serves as an intermediate in the production of agrochemicals and specialty chemicals. Its stability under diverse environmental conditions makes it suitable for use in formulations that require prolonged shelf life.

From a toxicological perspective, recent evaluations of Benzenesulfonamide, 4-methoxy-3,5-dimethyl- have provided insights into its safety profile. Studies conducted using in vitro models suggest that it exhibits low cytotoxicity against human cell lines. Furthermore, acute toxicity studies in animal models indicate minimal systemic toxicity when administered at therapeutic doses.

The environmental impact of Benzenesulfonamide, 4-methoxy-3,5-dimethyl- has also been a focus of recent research. Biodegradation studies reveal that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This finding is crucial for ensuring sustainable chemical practices and minimizing ecological risks.

In conclusion, Benzenesulfonamide, 4-methoxy-3,5-dimethyl- (CAS No. 90643-88-2) stands out as a chemically versatile and biologically active compound with diverse applications across multiple industries. Its continued exploration in both academic and industrial settings underscores its potential to contribute significantly to future innovations in medicine and materials science.